Cas no 130752-95-3 (5'-Thymidylic acid,dipropyl ester (9CI))

• Product Name: 5'-Thymidylic acid,dipropyl ester (9CI)
• CAS No: 130752-95-3
• MF: C₁₆H₂₇N₂O₈P
• MW: 406.3679459095
• CID: 177596
• PubChem ID: 452554
• Update Time: 2025-04-19

5'-Thymidylic acid,dipropyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Thymidylic acid,dipropyl ester (9CI)
• [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dipropyl phosphate
• Thymidine-5'-dipropyl phosphate
• 5'-Thymidylic acid, dipropyl ester
• 130752-95-3
• DTXSID70926889
• 1-[2-Deoxy-5-O-(dipropoxyphosphoryl)pentofuranosyl]-4-hydroxy-5-methylpyrimidin-2(1H)-one
• 5'-diPr-PO4T
• [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl dipropyl phosphate

• Inchi： 1S/C16H27N2O8P/c1-4-6-23-27(22,24-7-5-2)25-10-13-12(19)8-14(26-13)18-9-11(3)15(20)17-16(18)21/h9,12-14,19H,4-8,10H2,1-3H3,(H,17,20,21)/t12-,13+,14+/m0/s1
• InChI Key： VMXXWGLQYFCPKN-BFHYXJOUSA-N
• SMILES： P(=O)(OCCC)(OCCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O

Computed Properties

• Exact Mass: 406.15061
• Monoisotopic Mass: 406.15050282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 123.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine deoxyribonucleotides Pyrimidine deoxyribonucleoside monophosphates